Cas no 2228502-16-5 (1-(5-bromopyrimidin-2-yl)-3,3-difluorocyclobutan-1-amine)

• Product Name: 1-(5-bromopyrimidin-2-yl)-3,3-difluorocyclobutan-1-amine
• CAS No: 2228502-16-5
• MF: C₈H₈BrF₂N₃
• MW: 264.070027351379
• CID: 6102936
• PubChem ID: 165711826
• Update Time: 2025-07-21

1-(5-bromopyrimidin-2-yl)-3,3-difluorocyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromopyrimidin-2-yl)-3,3-difluorocyclobutan-1-amine
• EN300-1939508
• 2228502-16-5

• Inchi： 1S/C8H8BrF2N3/c9-5-1-13-6(14-2-5)7(12)3-8(10,11)4-7/h1-2H,3-4,12H2
• InChI Key： DUVRWDCECCRLJT-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C2(CC(C2)(F)F)N)=NC=1

Computed Properties

• Exact Mass: 262.98697g/mol
• Monoisotopic Mass: 262.98697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-(5-bromopyrimidin-2-yl)-3,3-difluorocyclobutan-1-amine

Comprehensive Overview of 1-(5-bromopyrimidin-2-yl)-3,3-difluorocyclobutan-1-amine (CAS No. 2228502-16-5)

1-(5-bromopyrimidin-2-yl)-3,3-difluorocyclobutan-1-amine (CAS No. 2228502-16-5) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrimidine and difluorocyclobutane moieties, is a key intermediate in the synthesis of novel bioactive molecules. Its structural features, including the bromine substitution and amine functional group, make it a versatile building block for drug discovery and material science applications.

The growing interest in 1-(5-bromopyrimidin-2-yl)-3,3-difluorocyclobutan-1-amine is driven by its potential role in addressing modern challenges such as antibiotic resistance and targeted cancer therapies. Researchers are increasingly exploring its utility in designing small-molecule inhibitors and kinase modulators, which are critical in precision medicine. Additionally, its fluorinated cyclobutane ring enhances metabolic stability, a property highly sought after in the development of next-generation therapeutics.

From a synthetic chemistry perspective, the compound's CAS No. 2228502-16-5 serves as a unique identifier, ensuring accurate referencing in academic and industrial databases. Its bromopyrimidine core allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the creation of diverse molecular libraries. This adaptability aligns with the current trend of fragment-based drug design (FBDD), where modular compounds like this are invaluable.

In the context of green chemistry, 1-(5-bromopyrimidin-2-yl)-3,3-difluorocyclobutan-1-amine exemplifies the shift toward sustainable synthetic routes. Recent studies highlight its compatibility with catalytic methods and flow chemistry, reducing waste and improving efficiency. These advancements resonate with the global push for environmentally friendly manufacturing processes, a topic frequently searched in AI-driven chemical research platforms.

The compound's physicochemical properties, such as solubility and lipophilicity, are also under scrutiny, as they influence bioavailability—a critical factor in drug development. Computational tools like molecular docking and QSAR modeling are often employed to predict its interactions with biological targets, addressing common queries about structure-activity relationships (SAR). Such analyses are pivotal in optimizing lead compounds for clinical trials.

Beyond pharmaceuticals, 1-(5-bromopyrimidin-2-yl)-3,3-difluorocyclobutan-1-amine finds applications in agrochemical innovation. Its heterocyclic framework is a cornerstone in designing pesticides and herbicides with improved selectivity and lower environmental impact. This aligns with the rising demand for sustainable crop protection solutions, a hot topic in agricultural biotechnology forums.

In summary, 1-(5-bromopyrimidin-2-yl)-3,3-difluorocyclobutan-1-amine (CAS No. 2228502-16-5) represents a convergence of cutting-edge chemistry and real-world applications. Its multifaceted utility in drug discovery, material science, and agrochemicals underscores its importance in contemporary research. As scientific inquiries increasingly focus on precision synthesis and sustainability, this compound is poised to remain a focal point in interdisciplinary studies.